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Compound of Interest

Compound Name:
N'-(pyridine-4-carbonyl)pyridine-3-

carbohydrazide

CAS No.: 15033-22-4

Cat. No.: B2612695

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N'-isonicotinoylnicotinohydrazide is a chemical compound belonging to the hydrazone class,

characterized by the covalent linkage of an isonicotinoyl moiety to a nicotinohydrazide

backbone. This molecule holds significant interest within the scientific community, particularly in

the field of medicinal chemistry, due to its structural relationship to isoniazid, a cornerstone

drug in the treatment of tuberculosis.[1][2] The exploration of isoniazid derivatives is a

promising avenue for the development of new therapeutic agents with potentially enhanced

efficacy or novel mechanisms of action. This guide provides a comprehensive overview of the

known and projected properties of N'-isonicotinoylnicotinohydrazide, a detailed protocol for its

synthesis, and methods for its thorough characterization.
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N'-isonicotinoylnicotinohydrazide is structurally defined by a pyridine-4-carbonyl group

(isonicotinoyl) attached to the terminal nitrogen of nicotinic acid hydrazide. This arrangement

results in a molecule with two pyridine rings, offering multiple sites for hydrogen bonding and

potential interactions with biological targets.

SMILES (Simplified Molecular Input Line Entry System):

Based on the structures of its precursors, isonicotinohydrazide (C1=CN=CC=C1C(=O)NN) and

nicotinic acid (C1=CC(=CN=C1)C(=O)O), the proposed canonical SMILES string for N'-

isonicotinoylnicotinohydrazide is:

O=C(C1=CC=NC=C1)NNC(=O)C2=CC=NC=C2[3][4][5][6]

Molecular Formula: C12H10N4O2

Molecular Weight: 242.24 g/mol

Physicochemical Properties
Direct experimental data for N'-isonicotinoylnicotinohydrazide is not readily available in the

public domain. However, its properties can be estimated based on the known characteristics of

its parent compounds, isonicotinohydrazide and nicotinic acid.
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Property
Isonicotinohydrazi
de (Isoniazid)

Nicotinic Acid

N'-
isonicotinoylnicoti
nohydrazide
(Predicted)

Appearance

Colorless, odorless,

white crystalline

powder[7]

Odorless white

crystalline powder[8]

White to off-white

crystalline powder

Melting Point 171.4 °C[1] 236-239 °C[3][9]

Expected to be a high-

melting solid, likely

>200 °C

Solubility

Soluble in water,

slightly soluble in

ethanol[1][7]

Slightly soluble in

water, soluble in hot

water and ethanol[10]

Predicted to have

limited solubility in

water and common

organic solvents,

potentially soluble in

polar aprotic solvents

like DMSO.

pKa 1.82[1]
4.85 (carboxyl), 2.07

(pyridine)

Expected to have

multiple pKa values

due to the two

pyridine rings and the

amide-like protons.

Synthesis of N'-Isonicotinoylnicotinohydrazide
The synthesis of N'-isonicotinoylnicotinohydrazide can be achieved through the condensation

reaction between isonicotinohydrazide and an activated form of nicotinic acid, a common

method for the preparation of N-acylhydrazones.[11][12]

Synthesis Workflow
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Caption: Analytical workflow for product characterization.

Spectroscopic and Analytical Data
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

protons on the two pyridine rings and the N-H protons of the hydrazide linkage. The

chemical shifts and coupling patterns will be crucial for confirming the connectivity of the

molecule.

¹³C NMR: The carbon NMR spectrum will display signals for the carbonyl carbons and the

carbons of the two distinct pyridine rings.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b2612695/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-n-isonicotinoylnicotinohydrazide-properties-synthesis-and-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2612695?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry (MS):

Electrospray ionization mass spectrometry (ESI-MS) should show a prominent peak

corresponding to the protonated molecule [M+H]⁺ at m/z 243.08, confirming the molecular

weight.

Fourier-Transform Infrared (FT-IR) Spectroscopy:

The IR spectrum is expected to show characteristic absorption bands for N-H stretching

(around 3200-3300 cm⁻¹), C=O stretching of the amide groups (around 1650-1680 cm⁻¹),

and C=N and C=C stretching of the pyridine rings.

Elemental Analysis:

The elemental analysis should provide the percentage composition of Carbon, Hydrogen,

and Nitrogen, which should be in close agreement with the calculated values for the

molecular formula C12H10N4O2.

High-Performance Liquid Chromatography (HPLC):

HPLC analysis can be used to determine the purity of the synthesized compound. A single

sharp peak would indicate a high degree of purity.

Potential Applications and Future Directions
Given its structural similarity to isoniazid, N'-isonicotinoylnicotinohydrazide is a prime candidate

for investigation as an anti-tubercular agent. [13]Further research could focus on:

In vitro and in vivo biological evaluation: Assessing its activity against various strains of

Mycobacterium tuberculosis, including drug-resistant strains.

Mechanism of action studies: Investigating whether it acts as a pro-drug and targets the

same enzymes as isoniazid, such as InhA. [13]* Structure-activity relationship (SAR) studies:

Synthesizing and testing related analogs to optimize the biological activity and

pharmacokinetic properties.
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This technical guide provides a foundational understanding of N'-

isonicotinoylnicotinohydrazide, a molecule of significant interest in the field of medicinal

chemistry. While direct experimental data is limited, this document outlines its predicted

properties, a robust synthetic route, and a comprehensive plan for its characterization. The

information presented herein is intended to serve as a valuable resource for researchers and

scientists engaged in the design and development of novel therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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